315-72-0

Opipramol

In Stock

• CAS RN:
• 315-72-0

• Formula:
• C23H29N3O

• InChI:
• InChI=1S/C23H29N3O/c27-19-18-25-16-14-24(15-17-25)12-5-13-26-22-8-3-1-6-20(22)10-11-21-7-2-4-9-23(21)26/h1-4,6-11,27H,5,12-19H2

• InChIKey:
• YNZFUWZUGRBMHL-UHFFFAOYSA-N

• Opipramol is a sigma-1 (σ1) and σ2 receptor ligand. It binds to σ1 and σ2 receptors in guinea pig brain membrane preparations (IC50s = 7 and 56 nM, respectively). It is selective for σ1 and σ2 over histamine H2, dopamine D1, α1- and α2-adrenergic, and muscarinic M1 receptors (IC50s = 4,300, 900, 200, 6,100, and 3,300 nM, respectively) and has no effect on serotonin (5-HT) or norepinephrine uptake (IC50s = >10,000 nM for both), but does bind to histamine H1 and dopamine D2 receptors (IC50s = 12 and 120 nM, respectively), as well as the 5-HT receptor subtype 5-HT2 (IC50 = 120 nM). Opipramol (0.01 mg/kg) increases social interaction time in a social exploration test in rats, indicating anxiolytic-like activity. It also decreases immobility time in the forced swim test in rats, indicating antidepressant-like activity, when administered at a dose of 10 mg/kg.
  Opipramol ...

4-methyl-N-(10a-morpholino-6b,7,8,9,10,10a-hexahydronaphtho[1,2-b]benzofuran-5-yl)benzenesulfonamide

In Stock

• CAS RN:
• 301315-72-0

• Formula:
• C27H30N2O4S

• InChI:
• InChI=1S/C27H30N2O4S/c1-19-9-11-20(12-10-19)34(30,31)28-25-18-23-24-8-4-5-13-27(24,29-14-16-32-17-15-29)33-26(23)22-7-3-2-6-21(22)25/h2-3,6-7,9-12,18,24,28H,4-5,8,13-17H2,1H3

• InChIKey:
• HFRLHXRUNICERG-UHFFFAOYSA-N

• 4-methyl-N-(10a-morpholino-6b,7,8,9,10,10a-hexahydronaphtho[1,2-b]benzofuran-5-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C27H30N2O4S and its molecular weight is 478.61. The purity is usually 95%.

2-[5-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-1,3,4-thiadiazol-2-yl]acetic acid

Usually In Stock

• CAS RN:
• 2248315-72-0

• Formula:
• C10H15N3O4S

• InChI:
• InChI=1S/C10H15N3O4S/c1-10(2,3)17-9(16)13(4)8-12-11-6(18-8)5-7(14)15/h5H2,1-4H3,(H,14,15)

• InChIKey:
• UIKQLDGZZIQAHV-UHFFFAOYSA-N

• 2-[5-[Methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]-1,3,4-thiadiazol-2-yl]acetic acid is a useful research compound. Its molecular formula is C10H15N3O4S and its molecular weight is 273.31. The purity is usually 95%.

4-Bromo-5-nitro-1H-indazole

In Stock

• CAS RN:
• 1190315-72-0

• Formula:
• C7H4BrN3O2

• InChI:
• InChI=1S/C7H4BrN3O2/c8-7-4-3-9-10-5(4)1-2-6(7)11(12)13/h1-3H,(H,9,10)

• InChIKey:
• BHTUCPXIMAPXJQ-UHFFFAOYSA-N

• 4-Bromo-5-nitro-1H-indazole is a useful research compound. Its molecular formula is C7H4BrN3O2 and its molecular weight is 242.03 g/mol. The purity is usually 95%.